Cas no 895578-02-6 ((1-benzyl-5-fluoro-1,2,3,6-tetrahydropyridin-4-yl)methanol)

• Product Name: (1-benzyl-5-fluoro-1,2,3,6-tetrahydropyridin-4-yl)methanol
• CAS No: 895578-02-6
• MF: C₁₃H₁₆FNO
• MW: 221.27064704895
• MDL: MFCD20261207
• CID: 2094952
• PubChem ID: 11557606
• Update Time: 2025-06-11

(1-benzyl-5-fluoro-1,2,3,6-tetrahydropyridin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-benzyl-3-fluoro-1,2,5,6-tetrahydropyridin-4-yl)methanol
• 3-Fluoro-1,2,5,6-tetrahydro-1-(phenylmethyl)-4-pyridinemethanol (ACI)
• (1-Benzyl-5-fluoro-1,2,3,6-tetrahydropyridin-4-yl)methanol
• (1-Benzyl-5-fluoro-3,6-dihydro-2H-pyridin-4-yl)methanol
• AS-70659
• VKB57802
• SCHEMBL461647
• (1-BENZYL-3-FLUORO-1,2,5,6-TETRAHYDROPYRIDIN-4-YL)METHANOL[895578-02-6]
• SB22832
• CS-W001674
• P12736
• MFCD20261207
• (1-benzyl-3-fluoro-5,6-dihydro-2H-pyridin-4-yl)methanol
• AKOS027325078
• 895578-02-6
• (1-benzyl-5-fluoro-1,2,3,6-tetrahydropyridin-4-yl)methanol

• MDL： MFCD20261207
• Inchi： 1S/C13H16FNO/c14-13-9-15(7-6-12(13)10-16)8-11-4-2-1-3-5-11/h1-5,16H,6-10H2
• InChI Key： GXOKOTKUYVKLPJ-UHFFFAOYSA-N
• SMILES： FC1CN(CC2C=CC=CC=2)CCC=1CO

Computed Properties

• Exact Mass: 221.121592296g/mol
• Monoisotopic Mass: 221.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (1-benzyl-5-fluoro-1,2,3,6-tetrahydropyridin-4-yl)methanol

Recent Advances in the Study of (1-benzyl-5-fluoro-1,2,3,6-tetrahydropyridin-4-yl)methanol (CAS: 895578-02-6)

The compound (1-benzyl-5-fluoro-1,2,3,6-tetrahydropyridin-4-yl)methanol (CAS: 895578-02-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of (1-benzyl-5-fluoro-1,2,3,6-tetrahydropyridin-4-yl)methanol, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize the compound and confirm its structural integrity. These efforts are critical for ensuring the reproducibility and scalability of the synthesis process, which is essential for further preclinical and clinical development.

Pharmacological investigations have revealed that (1-benzyl-5-fluoro-1,2,3,6-tetrahydropyridin-4-yl)methanol exhibits promising activity in modulating specific biological targets. Preliminary in vitro studies suggest that the compound may interact with neurotransmitter receptors, making it a potential candidate for the treatment of neurological disorders. Additionally, its fluorinated structure enhances its metabolic stability, which could improve its pharmacokinetic profile in vivo.

In vivo studies have further explored the compound's efficacy and safety profile. Animal models have demonstrated that (1-benzyl-5-fluoro-1,2,3,6-tetrahydropyridin-4-yl)methanol can cross the blood-brain barrier, a critical factor for its potential use in central nervous system (CNS) disorders. Moreover, toxicity assessments have indicated a favorable safety margin, although further studies are needed to fully elucidate its long-term effects.

The potential clinical applications of (1-benzyl-5-fluoro-1,2,3,6-tetrahydropyridin-4-yl)methanol are vast, with researchers exploring its use in conditions such as Parkinson's disease, schizophrenia, and chronic pain. Its unique chemical structure and biological activity make it a valuable scaffold for the development of novel therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation from bench to bedside.

In conclusion, (1-benzyl-5-fluoro-1,2,3,6-tetrahydropyridin-4-yl)methanol (CAS: 895578-02-6) represents a promising compound in the field of medicinal chemistry. Continued research into its synthesis, pharmacology, and clinical potential will be essential for realizing its therapeutic benefits. This briefing underscores the importance of interdisciplinary collaboration in advancing our understanding and application of this compound.